Cas no 368442-91-5 ((R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl)

• Product Name: (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl
• CAS No: 368442-91-5
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• MDL: MFCD30749426
• CID: 5303492
• Update Time: 2025-06-10

(R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl Chemical and Physical Properties

Names and Identifiers

• (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl
• 1-Pyrrolidineethanamine, α-(phenylmethyl)-, (αR)-
• (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine Dihydrochloride

• MDL： MFCD30749426
• Inchi： 1S/C13H20N2.2ClH/c14-13(11-15-8-4-5-9-15)10-12-6-2-1-3-7-12;;/h1-3,6-7,13H,4-5,8-11,14H2;2*1H/t13-;;/m1../s1
• InChI Key： ACRFXIWOSRXTLG-FFXKMJQXSA-N
• SMILES： C(C1=CC=CC=C1)[C@@H](N)CN1CCCC1.[H]Cl.[H]Cl

Additional information on (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl

Comprehensive Overview of (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl (CAS No. 368442-91-5)

(R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl, with the CAS number 368442-91-5, is a chiral amine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS registry number, is a hydrochloride salt form, enhancing its stability and solubility for experimental applications. Researchers frequently explore its potential in central nervous system (CNS) studies, owing to its structural similarity to bioactive amines. The R-enantiomer configuration is particularly noteworthy, as it often exhibits distinct pharmacological properties compared to its S-enantiomer counterpart.

The growing interest in chiral compounds like (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl aligns with current trends in precision medicine and enantioselective synthesis. Modern drug discovery emphasizes the importance of stereochemistry, as evidenced by frequent searches for terms such as "chiral drug candidates" and "enantiomer-specific effects". This compound's pyrrolidine moiety is a common feature in many neurologically active molecules, making it a valuable scaffold for designing novel therapeutics targeting neurotransmitter receptors or metabolic pathways.

From a synthetic chemistry perspective, 368442-91-5 serves as an intermediate for more complex molecules. Its phenyl and pyrrolidinyl groups provide multiple sites for functionalization, enabling the creation of diverse analogs. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly in optimizing molecular interactions with biological targets. The hydrochloride salt form (2HCl) ensures better handling characteristics, a critical factor for researchers querying "amine salt stability" or "pharmaceutical salt selection".

Analytical characterization of (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl typically involves advanced techniques such as HPLC chiral separation, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's enantiomeric purity—a key concern for researchers investigating "chiral resolution methods" or "enantiomer quantification". The CAS 368442-91-5 entry in scientific databases often includes detailed spectroscopic data, supporting its verification in quality control protocols.

In the context of drug development, this compound's relevance extends to neuropharmacology research. Online discussions frequently associate similar structures with cognitive enhancement or neuroprotective mechanisms, though rigorous studies are essential to validate such claims. The scientific community remains particularly interested in how chiral amines influence receptor binding affinity and blood-brain barrier permeability—topics dominating recent PubMed queries and academic search trends.

Regulatory and safety profiles of 368442-91-5 adhere to standard laboratory chemical guidelines. While not classified as hazardous under major chemical safety databases, proper handling protocols—including personal protective equipment (PPE)—are recommended, as with any fine chemical. This aligns with frequent searches for "research chemical safety" and "lab handling best practices" among synthetic chemists.

The commercial availability of (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl through specialty chemical suppliers facilitates its use in academic and industrial settings. Procurement searches often include modifiers like "high-purity chiral amine" or "custom enantiomer synthesis", reflecting demand for tailored solutions. Batch-specific certificates of analysis (CoA) accompanying the product provide essential data on purity, solubility, and storage conditions.

Future research directions for CAS 368442-91-5 may explore its incorporation into drug delivery systems or as a precursor for PET radiotracers. The compound's structural features make it a candidate for investigating molecular imaging probes—a hot topic in translational medicine forums. Such applications would leverage its amine functionality for conjugation with targeting vectors or imaging moieties.

In summary, (R)-1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl represents a versatile chiral building block with multifaceted research applications. Its CAS registry number 368442-91-5 serves as a unique identifier in chemical databases, while its structural attributes continue to inspire innovations in medicinal chemistry and neurobiological research. As the scientific community increasingly prioritizes enantiomer-specific pharmacology, compounds like this will remain pivotal in advancing targeted therapeutic strategies.